Cas no 172603-05-3 (tert-butyl N-(3-piperidyl)carbamate)

• Product Name: tert-butyl N-(3-piperidyl)carbamate
• CAS No: 172603-05-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD06796185
• CID: 65919
• PubChem ID: 329765062
• Update Time: 2025-06-14

tert-butyl N-(3-piperidyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl piperidin-3-ylcarbamate
• CARBAMIC ACID, 3-PIPERIDINYL-, 1,1-DIMETHYLETHYL ESTER
• (+/-)-3-N-BOC-AMINO-PIPERIDINE
• 3-N-BOC-AMINO PIPERIDINE
• 3-BOC-AMINOPIPERIDINE
• 3-AMINOPIPERIDINE, 3-BOC PROTECTED
• PIPERIDIN-3-YL-CARBAMIC ACID TERT-BUTYL ESTER
• 3-(Boc-amino)piperidine
• N-3-Piperidinylcarba
• N-3-Piperidinylcarbamic Acid 1,1-Dimethylethyl Ester
• tert-Butyl N-(3-piperidinyl)carbamate
• tert-butyl N-piperidin-3-ylcarbamate
• 3-(tert-Butoxycarbonylamino)piperidine
• 3-N-Boc-aMinopiperid
• 3-N-Boc-aminopiperidine
• tert-butyl N-(piperidin-3-yl)carbamate
• 3-(N-Boc-amino)piperidine
• (S)-3-(Boc-amino)piperidine
• (r)-tert-butyl piperidin-3-ylcarbamate
• (S)-tert-butyl piperidin-3-ylcarbamate
• 3-tert-butoxycarbonyla
• 3-(Boc-amino)piperidine,97%
• 3-Aminopiperidine,3-BOCprotected97%
• tert-butyl N-(3-piperidyl)carbamate
• FT-0601683
• SY006326
• AKOS016339690
• Piperidin-3-yl-carbamic acid t-butyl ester
• A13037
• SY003695
• W-206035
• FT-0601682
• Piperidin-3-ylcarbamic acid tert-butyl ester
• R-1-BOC-3-aminopiperdine
• t-butyl piperidine-3-ylcarbamate
• FT-0651598
• DTXSID50401088
• TERT-BUTYL 3-PIPERIDINYLCARBAMATE
• PB30744
• CS-D0639
• A13038
• BCP06666
• 3-tert-butoxycarbonylaminopiperidine
• Z285919724
• tert-butyl piperidin-3-yl-carbamate
• tert-butyl piperidin-3-ylcarbamate;3-(Boc-amino)piperidine
• THALLICACETATE
• MFCD03839941
• tert.butyl piperidin-3-yl-carbamate
• EC-0728
• BB 0248299
• AKOS000169166
• PB10276
• 3-tert-butyloxycarbonylaminopiperidine
• F2196-0043
• 3-piperidinyl-carbamic acid, 1,1-dimethylethyl ester
• AC-2177
• MFCD03093382
• 3-tert.-butyloxycarbonylamino-piperidine
• FT-0650083
• 3-(N-Boc-amino) piperidine
• SY005515
• racemic piperidin-3-yl-carbamic acid tert-butyl ester
• t-butyl piperidin-3-ylcarbamate
• 172603-05-3
• FT-0643653
• A847289
• 3-(Boc-amino)piperidine, 97%
• (RS)-piperidin-3-yl-carbamic acid tert-butyl ester
• SCHEMBL219190
• EN300-51971
• 3-(tert.-butyloxycarbonylamino)-piperidine
• AM20090028
• C-(4-Phenylmorpholin-2-yl)methylamine
• DB-255654
• 3-(N-Boc-amino)piperidine; 3-(tert-Butoxycarbonylamino)piperidine; Piperidin-3-ylcarbamic Acid tert-Butyl Ester; tert-Butyl Piperidin-3-ylcarbamate
• N-Boc-3-piperidinamine
• (R)-(+)-3-tert-Butoxycarbonylaminopiperidine;(R)-3-(Boc-Amino)piperidine
• ALBB-004957
• STK501490
• 3-N-bocaminopiperidine

• MDL： MFCD06796185
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-5-4-6-11-7-8/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key： WUOQXNWMYLFAHT-UHFFFAOYSA-N
• SMILES： O(C(NC1CNCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.0000
• Melting Point: 102-108 °C
• Boiling Point: 304.8℃ at 760 mmHg
• Flash Point: 138.2℃
• Refractive Index: 1.479
• PSA: 50.36000
• LogP: 1.98280

tert-butyl N-(3-piperidyl)carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-50/53
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(3-piperidyl)carbamate

Comprehensive Overview of tert-butyl N-(3-piperidyl)carbamate (CAS No. 172603-05-3): Properties, Applications, and Industry Insights

tert-butyl N-(3-piperidyl)carbamate (CAS No. 172603-05-3) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its molecular structure, featuring a piperidine ring and a tert-butyl carbamate group, makes it a versatile intermediate for synthesizing bioactive molecules. This compound has garnered significant attention due to its role in developing kinase inhibitors, central nervous system (CNS) therapeutics, and crop protection agents. Researchers frequently search for "tert-butyl N-(3-piperidyl)carbamate synthesis" or "CAS 172603-05-3 suppliers," reflecting its industrial demand.

The growing interest in precision medicine and sustainable agriculture has amplified the relevance of 172603-05-3. For instance, its derivatives are explored in targeted cancer therapies, aligning with the trend toward personalized treatment. Additionally, the agrochemical sector leverages this compound to design eco-friendly pesticides, addressing global concerns about food security and environmental impact. Such applications underscore its cross-disciplinary importance.

From a chemical perspective, tert-butyl N-(3-piperidyl)carbamate exhibits stability under standard conditions, with a melting point range of 85–90°C and solubility in polar organic solvents like dichloromethane and ethanol. These properties facilitate its use in multistep synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for regulatory compliance in pharmaceutical manufacturing.

Recent advancements in green chemistry have also influenced the production of CAS 172603-05-3. Innovations like catalytic hydrogenation and flow chemistry reduce waste and improve yield, resonating with the industry's shift toward sustainable practices. These methods are frequently discussed in forums focusing on "cost-effective chemical synthesis" or "green synthesis of carbamates," highlighting their relevance to modern research priorities.

In summary, tert-butyl N-(3-piperidyl)carbamate (CAS No. 172603-05-3) bridges multiple scientific domains, from drug discovery to agrochemical innovation. Its adaptability to emerging trends like AI-driven molecular design and circular economy principles ensures its continued prominence. For researchers and manufacturers, understanding its properties and applications is essential to leveraging its full potential in cutting-edge solutions.